Cas no 1236007-42-3 (tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate is a chiral building block featuring a protected thiol group and a Boc-protected pyrrolidine scaffold. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in pharmaceuticals and peptidomimetics. The tert-butoxycarbonyl (Boc) group ensures stability during synthetic manipulations, while the free thiol moiety allows for selective functionalization, such as disulfide formation or nucleophilic reactions. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules with defined stereochemistry. Its compatibility with standard coupling reagents and orthogonal protection strategies enhances its versatility in multi-step syntheses. Proper handling under inert conditions is recommended due to the reactive thiol group.

tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate structure

1236007-42-3 structure

Product Name:tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate

CAS No:1236007-42-3

MF:C₉H₁₇NO₂S

MW:203.301781415939

MDL:MFCD16036705

CID:2090843

PubChem ID:60068805

Update Time:2025-06-07

tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl 3-mercaptopyrrolidine-1-carboxylate
- (R)-3-Mercapto-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-mercapto-, 1,1-dimethylethyl ester, (3R)-
- tert-Butyl (R)-3-mercaptopyrrolidine-1-carboxylate
- (R)-1-Boc-3-Mercapto-pyrrolidine
- 1-Boc-(R)-3-Mercaptopyrrolidine
- AM91218
- SB15824
- A890671
- DB-310282
- DS-9673
- AKOS017342969
- MFCD16036705
- P11837
- 1236007-42-3
- EN300-6958568
- QZVCJLUVFPPQLX-SSDOTTSWSA-N
- (R)-TERT-BUTYL3-MERCAPTOPYRROLIDINE-1-CARBOXYLATE
- DTXSID80733581
- CS-0079109
- SCHEMBL1334464
- tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate
- MDL： MFCD16036705
- Inchi： 1S/C9H17NO2S/c1-9(2,3)12-8(11)10-5-4-7(13)6-10/h7,13H,4-6H2,1-3H3/t7-/m1/s1
- InChI Key： QZVCJLUVFPPQLX-SSDOTTSWSA-N
- SMILES： S[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 203.09799996g/mol
Monoisotopic Mass: 203.09799996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 30.5

Experimental Properties

Boiling Point: 275.1±33.0°C at 760 mmHg

tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

tert-butyl (3R)-3-sulfanylpyrrolidine-1-carboxylate Pricemore >>

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